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Compound of Interest

Compound Name: 4-Chloro-3,5-dimethylpyridine

Cat. No.: B123268

Technical Guide: 4-Chloro-3,5-dimethylpyridine

For Researchers, Scientists, and Drug Development Professionals

Core Compound Details

CAS Number: 143798-73-6
Molecular Formula: C7HsCIN

This technical guide provides an in-depth overview of 4-Chloro-3,5-dimethylpyridine, a
heterocyclic organic compound of interest in medicinal chemistry and drug development. This
document outlines its physicochemical properties, and its role as a key intermediate in the
synthesis of pharmaceutical agents.

Physicochemical Properties

A summary of the key physical and chemical properties of 4-Chloro-3,5-dimethylpyridine is
presented in the table below. These properties are crucial for its handling, characterization, and
application in synthetic chemistry.
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Property Value Source
Molecular Weight 141.60 g/mol PubChem[1]
Boiling Point 202.926 °C at 760 mmHg ChemicalBook
Density 1.114 g/cm3 ChemicalBook
InChiKey KQZPYCAYJQTSMV: PubChem[1]

UHFFFAOYSA-N

Canonical SMILES CC1=CN=CC(=C1CIC PubChem[1]

Synthesis and Reactivity

While a specific, detailed experimental protocol for the direct synthesis of 4-Chloro-3,5-
dimethylpyridine is not readily available in the public domain, its synthesis can be inferred
from general methods for the chlorination of pyridine derivatives. A common approach involves
the chlorination of the corresponding pyridine N-oxide. For instance, the synthesis of similar
compounds often involves the treatment of a 4-H-pyridine-N-oxide with a chlorinating agent
such as phosphorus oxychloride (POCIs) or chlorine gas (Cl2).

The reactivity of 4-Chloro-3,5-dimethylpyridine is characteristic of a halogenated pyridine.
The chlorine atom at the 4-position can be displaced by nucleophiles, making it a valuable
building block for the synthesis of more complex molecules.

Application in Drug Development: Synthesis of
Omeprazole

4-Chloro-3,5-dimethylpyridine and its derivatives are significant intermediates in the
pharmaceutical industry. A prominent example is the use of a closely related compound, 2-
chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride, in the synthesis of Omeprazole, a
widely used proton pump inhibitor for treating acid-related gastrointestinal disorders.

The logical workflow for the synthesis of Omeprazole highlights the importance of this class of
pyridine derivatives.
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Logical workflow for the synthesis of Omeprazole.
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Experimental Protocols
General Procedure for the Synthesis of a Chlorinated
Pyridine Intermediate (by Analogy)

The following is a generalized experimental protocol for the synthesis of a chlorinated pyridine
intermediate, based on procedures for similar compounds used in the synthesis of
Omeprazole. This protocol is for illustrative purposes and would require optimization for the
specific synthesis of 4-Chloro-3,5-dimethylpyridine.

Materials:

Substituted Pyridine N-oxide

Phosphorus oxychloride (POCIs) or other suitable chlorinating agent

Inert solvent (e.g., Dichloromethane, Chloroform)

Sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware and equipment for reflux and extraction

Procedure:

The substituted pyridine N-oxide is dissolved in an inert solvent in a round-bottom flask
equipped with a reflux condenser and a dropping funnel.

e The solution is cooled in an ice bath.

e The chlorinating agent (e.g., POCIs) is added dropwise to the stirred solution, maintaining a
low temperature.

» After the addition is complete, the reaction mixture is allowed to warm to room temperature
and then heated to reflux for several hours. The progress of the reaction should be
monitored by a suitable technique (e.g., TLC or GC).
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» Upon completion, the reaction mixture is cooled, and the excess chlorinating agent is
guenched cautiously with ice water.

¢ The mixture is neutralized with a saturated solution of sodium bicarbonate.

e The organic layer is separated, and the aqueous layer is extracted multiple times with the
organic solvent.

e The combined organic extracts are washed with brine, dried over anhydrous magnesium
sulfate, and filtered.

e The solvent is removed under reduced pressure to yield the crude chlorinated pyridine
product.

e The crude product can be purified by a suitable method such as distillation or
chromatography.

Safety Information

4-Chloro-3,5-dimethylpyridine is a chemical that should be handled with appropriate safety
precautions in a laboratory setting. Based on available data, it is classified with the following
hazards:

Harmful if swallowed

Causes skin irritation

Causes serious eye damage

May cause respiratory irritation

It is essential to use personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat, when handling this compound. All work should be conducted in a well-ventilated
fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by
the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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